3-Methyl-2-oxo-2,3-dihydro-benzooxazole-5-carboxylic acid
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Overview
Description
“3-Methyl-2-oxo-2,3-dihydro-benzooxazole-5-carboxylic acid” is a heterocyclic organic compound . Its empirical formula is C9H7NO4 and it has a molecular weight of 193.16 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of benzoxazoles, which includes “this compound”, has been studied extensively . Various methods have been developed, including the use of samarium triflate as a reusable acid catalyst under mild reaction conditions in aqueous medium . Other methods involve the use of sulfur and DABCO to promote a reductive coupling/annulation of o-nitrophenols with benzaldehydes .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringO=C1N(C)C2=C(C(C(O)=O)=CC=C2)O1
. The InChI key for this compound is KZUACDDPWCQMEY-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has 4 H-bond acceptors and 1 H-bond donor .Scientific Research Applications
Antioxidant and Anti-inflammatory Agents
Research has identified benzofused thiazole derivatives as promising candidates for antioxidant and anti-inflammatory applications. These compounds have been synthesized and evaluated for their potential to act as therapeutic agents, showing significant activity in in vitro studies. The synthesis involves cyclocondensation reactions, highlighting the importance of structural derivatives in medicinal chemistry (Raut et al., 2020).
Synthesis of Metal Passivators and Light-sensitive Materials
Another area of application involves the synthesis of compounds like 5,5′-Methylene-bis(benzotriazole), which serves as a versatile intermediate for creating metal passivators and light-sensitive materials. These findings underscore the role of synthetic methodologies in developing functional materials for industrial applications (Gu et al., 2009).
Development of Anticancer Agents
Carboxylic acids and their derivatives have also been explored for their potential in developing anticancer agents. Studies demonstrate the utility of Knoevenagel condensation products in generating biologically active molecules targeting various cancer mechanisms. This research provides insights into the structural-functional relationships essential for drug discovery and development (Tokala et al., 2022).
Influence of Metals on Biological Ligands
The interaction between metals and biologically important ligands, including carboxylic acids, has been a subject of intense study. These investigations aim to understand how metals influence the electronic systems of such molecules, which is crucial for designing metal-based drugs and understanding their mechanisms of action (Lewandowski et al., 2005).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-methyl-2-oxo-1,3-benzoxazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO4/c1-10-6-4-5(8(11)12)2-3-7(6)14-9(10)13/h2-4H,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCLAZLIVBFONSJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)C(=O)O)OC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00433753 |
Source
|
Record name | 3-Methyl-2-oxo-2,3-dihydro-benzooxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154780-52-6 |
Source
|
Record name | 3-Methyl-2-oxo-2,3-dihydro-benzooxazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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